Cas no 2138418-56-9 (4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride)
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-782683
- 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride
- 2138418-56-9
-
- Inchi: 1S/C10H16ClN3O2S/c1-2-5-9-12-13-10(17(11,15)16)14(9)8-6-3-4-7-8/h8H,2-7H2,1H3
- InChI Key: ZCPPAQHWPOBNSR-UHFFFAOYSA-N
- SMILES: ClS(C1=NN=C(CCC)N1C1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 277.0651756g/mol
- Monoisotopic Mass: 277.0651756g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 73.2Ų
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-782683-0.05g |
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride |
2138418-56-9 | 95% | 0.05g |
$624.0 | 2024-05-22 | |
| Enamine | EN300-782683-0.1g |
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride |
2138418-56-9 | 95% | 0.1g |
$653.0 | 2024-05-22 | |
| Enamine | EN300-782683-0.25g |
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride |
2138418-56-9 | 95% | 0.25g |
$683.0 | 2024-05-22 | |
| Enamine | EN300-782683-0.5g |
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride |
2138418-56-9 | 95% | 0.5g |
$713.0 | 2024-05-22 | |
| Enamine | EN300-782683-1.0g |
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride |
2138418-56-9 | 95% | 1.0g |
$743.0 | 2024-05-22 | |
| Enamine | EN300-782683-2.5g |
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride |
2138418-56-9 | 95% | 2.5g |
$1454.0 | 2024-05-22 | |
| Enamine | EN300-782683-5.0g |
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride |
2138418-56-9 | 95% | 5.0g |
$2152.0 | 2024-05-22 | |
| Enamine | EN300-782683-10.0g |
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride |
2138418-56-9 | 95% | 10.0g |
$3191.0 | 2024-05-22 |
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride
Professional Introduction to 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138418-56-9)
4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138418-56-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The structural features of this molecule, particularly its sulfonyl chloride functional group and the presence of cyclopentyl and propyl substituents, make it a promising candidate for further exploration in medicinal chemistry.
The significance of 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride lies in its potential applications as an intermediate in the synthesis of various pharmacologically active agents. Triazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The sulfonyl chloride moiety enhances the reactivity of the molecule, making it a valuable building block for further chemical modifications. These characteristics have positioned this compound as a subject of interest in both academic research and industrial pharmaceutical development.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The unique structural composition of 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride aligns well with this trend. Studies have demonstrated that triazole-based compounds can interact with biological targets in novel ways, leading to innovative treatment strategies. For instance, modifications of the triazole ring have been shown to enhance binding affinity to specific enzymes and receptors involved in disease pathways.
The incorporation of cyclopentyl and propyl groups into the molecular framework of 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride contributes to its distinct pharmacokinetic properties. These substituents can influence solubility, metabolic stability, and distribution within biological systems. Such structural features are critical in optimizing drug candidates for clinical use. The sulfonyl chloride group further facilitates functionalization through nucleophilic substitution reactions, allowing chemists to tailor the molecule for specific therapeutic applications.
Advances in computational chemistry have enabled researchers to predict the biological activity of 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride with greater accuracy. Molecular docking studies have revealed potential interactions with enzymes such as kinases and proteases, which are implicated in various diseases. These findings suggest that derivatives of this compound could serve as inhibitors or modulators of key cellular processes. Such insights are invaluable for designing targeted therapies that address unmet medical needs.
The synthesis of 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride represents a culmination of decades of progress in organic chemistry methodologies. The process involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole core efficiently. The introduction of the sulfonyl chloride group is typically achieved through chlorosulfonation or sulfonation followed by chlorination.
The versatility of 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride as a synthetic intermediate has led to its use in various drug discovery programs. Researchers have leveraged its reactivity to develop libraries of derivatives with tailored properties for high-throughput screening. This approach has accelerated the identification of lead compounds with promising pharmacological profiles. The compound's role in generating structurally diverse molecules underscores its importance in modern medicinal chemistry.
In conclusion, 4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138418-56-9) is a multifaceted compound with significant potential in pharmaceutical innovation. Its unique structural attributes and reactivity make it a valuable tool for developing new therapeutic agents. As research continues to uncover novel applications for triazole derivatives, this compound is poised to play a crucial role in advancing drug discovery efforts worldwide.
2138418-56-9 (4-cyclopentyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)